Cas no 2803412-51-1 (rac-methyl (1R,2R,3S)-3-amino-2-hydroxycyclohexane-1-carboxylate)

• Product Name: rac-methyl (1R,2R,3S)-3-amino-2-hydroxycyclohexane-1-carboxylate
• CAS No: 2803412-51-1
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6622763
• PubChem ID: 165756249
• Update Time: 2025-10-31

rac-methyl (1R,2R,3S)-3-amino-2-hydroxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (1R,2R,3S)-3-amino-2-hydroxycyclohexane-1-carboxylate

• Inchi： 1S/C8H15NO3/c1-12-8(11)5-3-2-4-6(9)7(5)10/h5-7,10H,2-4,9H2,1H3/t5-,6+,7-/m1/s1
• InChI Key： NRFJALWAGYOOCU-DSYKOEDSSA-N
• SMILES： [C@@H]1(C(OC)=O)CCC[C@H](N)[C@@H]1O

Additional information on rac-methyl (1R,2R,3S)-3-amino-2-hydroxycyclohexane-1-carboxylate

Rac-Methyl (1R,2R,3S)-3-Amino-2-Hydroxycyclohexane-1-Carboxylate: A Comprehensive Overview

The compound with CAS No 2803412-51-1, known as rac-methyl (1R,2R,3S)-3-amino-2-hydroxycyclohexane-1-carboxylate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique stereochemistry and potential applications in drug development. The term rac-methyl indicates that the molecule contains a methyl group attached to a carboxylic acid moiety, while the stereochemical descriptors (1R,2R,3S) specify the spatial arrangement of substituents around the cyclohexane ring.

The structure of rac-methyl (1R,2R,3S)-3-amino-2-hydroxycyclohexane-1-carboxylate consists of a cyclohexane ring with three key substituents: an amino group at position 3, a hydroxyl group at position 2, and a methyl ester at position 1. This configuration imparts unique physicochemical properties to the molecule, making it a valuable compound for various research and industrial applications. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds and its role in understanding enzyme-substrate interactions.

One of the most notable aspects of this compound is its stereochemistry. The specific arrangement of substituents (1R,2R,3S) plays a crucial role in determining its biological activity and interactions with other molecules. Researchers have utilized this compound to investigate the effects of stereochemistry on pharmacokinetics and pharmacodynamics. For instance, studies have shown that minor changes in stereochemistry can significantly alter the compound's bioavailability and efficacy.

In terms of synthesis, rac-methyl (1R,2R,3S)-3-amino-2-hydroxycyclohexane-1-carboxylate can be prepared through various routes, including enzymatic reactions and chemical synthesis. Enzymatic methods often involve the use of stereoselective enzymes to achieve the desired configuration. Recent advancements in biocatalysis have made it possible to produce this compound with high enantiomeric excess, which is critical for its application in drug development.

The applications of this compound are diverse and span multiple fields. In pharmacology, it serves as a valuable tool for studying enzyme mechanisms and drug design. Its ability to act as a substrate for various enzymes makes it an essential component in assays aimed at identifying potential drug targets. Additionally, this compound has been explored for its potential in treating neurological disorders due to its ability to modulate neurotransmitter systems.

Recent research has also focused on the environmental impact of rac-methyl (1R,2R,3S)-3-amino-2-hydroxycyclohexane-1-carboxylate. Studies have investigated its biodegradability and toxicity profiles to assess its safety for industrial use. These findings are crucial for ensuring sustainable practices in chemical manufacturing and minimizing environmental risks associated with its production and application.

In conclusion, rac-methyl (1R,2R,3S)-3-amino-2-hydroxycyclohexane-1-carboxylate is a versatile compound with significant implications in organic chemistry and pharmacology. Its unique stereochemistry and diverse applications make it an important subject of ongoing research. As advancements in synthetic methods and biological studies continue to unfold, this compound is expected to play an increasingly prominent role in drug discovery and development.